N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(dimethylsulfamoyl)benzamide

• IUPAC Name: N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C17H16ClN3O3S2/c1-20(2)26(23,24)13-7-4-11(5-8-13)16(22)19-17-21(3)14-9-6-12(18)10-15(14)25-17/h4-10H,1-3H3
• InChI Key: MPNKJFNXGKIHTL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C17H16ClN3O3S2
• Molecular Weight: 409.9 g/mol

Description

N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(dimethylsulfamoyl)benzamide, commonly known as CBS-9106, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. This compound was first synthesized in 2010 and has since gained significant attention due to its unique chemical structure and potential biological activities.

Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives have been synthesized and studied for their corrosion inhibiting effects against steel in acidic solutions. These inhibitors, by adsorbing onto steel surfaces through physical and chemical means, offer stability and high efficiency in protecting against corrosion. This application demonstrates the potential of benzothiazole compounds in industrial and engineering contexts to enhance material longevity and integrity (Hu et al., 2016).

Antitumor Agents

Research into benzothiazole derivatives has also shown their effectiveness as potent antitumor agents. Certain derivatives were found to have excellent inhibitory effects on tumor growth, indicating their potential use in cancer treatment strategies. These findings underscore the therapeutic value of benzothiazole compounds in oncology (Yoshida et al., 2005).

Microwave-Mediated Synthesis

The synthesis of N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides showcases the efficiency of microwave irradiation in producing these compounds. This method provides a cleaner, faster, and more efficient approach compared to traditional thermal heating, highlighting the advancements in chemical synthesis techniques (Saeed, 2009).

Heterocycle-Based Therapeutics

Benzothiazole and benzimidazole-based heterocycles have been developed as versatile building blocks for novel therapeutic compounds. Through reactions with aminopyrazoles and aminotriazole, these heterocycles have been utilized to construct new molecules with potential biological activities, suggesting their broad applicability in medicinal chemistry (Darweesh et al., 2016).